N-(sec-butyl)-3-chloro-4-methoxybenzamide

• IUPAC Name: N-butan-2-yl-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C12H16ClNO2/c1-4-8(2)14-12(15)9-5-6-11(16-3)10(13)7-9/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key: OGVIXTNGQFYBOL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC(=C(C=C1)OC)Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

N-(sec-butyl)-3-chloro-4-methoxybenzamide, also known as BML-190, is a selective antagonist of the cannabinoid receptor CB2. It was first synthesized by researchers at the University of Nottingham in 2000 and has since been used extensively in scientific research.

Mechanism of Action

N-(sec-butyl)-3-chloro-4-methoxybenzamide acts as a selective antagonist of the CB2 receptor, which is primarily expressed in immune cells and peripheral tissues. By blocking the activation of this receptor, N-(sec-butyl)-3-chloro-4-methoxybenzamide can reduce inflammation and other immune responses.
Biochemical and Physiological Effects:
N-(sec-butyl)-3-chloro-4-methoxybenzamide has been shown to have a number of biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines and chemokines, inhibiting the migration of immune cells, and reducing the activation of microglia in the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(sec-butyl)-3-chloro-4-methoxybenzamide in lab experiments is its selectivity for the CB2 receptor, which allows researchers to specifically target this receptor without affecting other cannabinoid receptors. However, one limitation of using N-(sec-butyl)-3-chloro-4-methoxybenzamide is its relatively low potency, which can make it difficult to achieve significant effects at lower concentrations.

Future Directions

There are a number of future directions for research involving N-(sec-butyl)-3-chloro-4-methoxybenzamide, including the development of more potent CB2 receptor antagonists, the study of its effects on various disease models, and the investigation of its potential as a therapeutic agent for inflammatory and neuropathic disorders. Additionally, further research is needed to fully understand the mechanisms underlying its anti-inflammatory effects and to identify any potential side effects or safety concerns.

Scientific Research Applications

N-(sec-butyl)-3-chloro-4-methoxybenzamide has been used in a variety of scientific research applications, including the study of the cannabinoid system and its role in various physiological processes. It has been shown to be effective in reducing inflammation, pain, and neuropathic damage in animal models.